Cas no 276866-90-1 (4-Chloro-3-iodobenzaldehyde)

4-Chloro-3-iodobenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C₇H₄ClIO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and iodo substituents on the benzene ring enhances its reactivity, enabling selective functionalization at distinct positions. Its aldehyde group allows for further derivatization, such as condensation or reduction reactions. The compound is characterized by high purity and stability under standard conditions, making it suitable for precise synthetic applications. Its structural features contribute to its utility in cross-coupling reactions and as a building block for complex molecular frameworks.

4-Chloro-3-iodobenzaldehyde structure

Product Name:4-Chloro-3-iodobenzaldehyde

CAS No:276866-90-1

MF:C₇H₄ClIO

MW:266.463533401489

MDL:MFCD09836681

CID:1110216

PubChem ID:11230916

Update Time:2025-10-29

4-Chloro-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-iodobenzaldehyde
- 4-Chlor-3-jod-benzaldehyd
- 4-chloro-3-iodo-benzaldehyde
- AG-L-22764
- AGN-PC-004V8T
- Benzaldehyde, 4-chloro-3-iodo-
- CTK4G0085
- GEO-02514
- AS06472
- FCH1394026
- WT82285
- CM10865
- AK177782
- AX8266436
- AB0073207
- DS-10171
- EN300-1725400
- DA-07398
- BLA86690
- SCHEMBL12619109
- A924378
- 276866-90-1
- AKOS005068131
- MFCD09836681
- W-200271
- DTXSID90459528
- MDL： MFCD09836681
- Inchi： 1S/C7H4ClIO/c8-6-2-1-5(4-10)3-7(6)9/h1-4H
- InChI Key： ARCZAXXTPLCEMP-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C=O)=C1)Cl

Computed Properties

Exact Mass: 265.89912
Monoisotopic Mass: 265.89954g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.971±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 117 ºC
Boiling Point: 304°C at 760 mmHg
Solubility: Almost insoluble (0.093 g/l) (25 º C),
PSA: 17.07

4-Chloro-3-iodobenzaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-Chloro-3-iodobenzaldehyde Pricemore >>

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